Cas no 776296-12-9 (5-Bromo-3-methoxyquinoline)

5-Bromo-3-methoxyquinoline structure
5-Bromo-3-methoxyquinoline structure
Product Name:5-Bromo-3-methoxyquinoline
CAS No:776296-12-9
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD16038652
CID:1088733
PubChem ID:58227851
Update Time:2025-04-20

5-Bromo-3-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-methoxyquinoline
    • 5-Bromo-3-methyoxy-quinoline
    • ZB1164
    • DTXSID70728966
    • SCHEMBL425260
    • BGB29612
    • CS-0319432
    • WS-02538
    • FT-0727274
    • SY248854
    • 5-Bromo-3-methoxy-quinoline
    • 776296-12-9
    • MFCD16038652
    • YNVIAXULFXXTLV-UHFFFAOYSA-N
    • SB68708
    • MDL: MFCD16038652
    • Inchi: 1S/C10H8BrNO/c1-13-7-5-8-9(11)3-2-4-10(8)12-6-7/h2-6H,1H3
    • InChI Key: YNVIAXULFXXTLV-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C1=CC(=CN=2)OC

Computed Properties

  • Exact Mass: 236.97894
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12

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